Methyl 2,2-bis(hydroxymethyl)propionate
Overview
Description
“Methyl 2,2-bis(hydroxymethyl)propionate” is a chemical compound with the molecular formula C6H12O4 . It is used in various applications, including as a monomer for the synthesis of hyperbranched polymers and dendrimers .
Synthesis Analysis
New amino and carboxy derivatives of methyl 2,2-bis(hydroxymethyl)propionate have been synthesized as models of terminal fragments of hyperbranched polyester polyamines and polyesters polycarboxylic acids .Molecular Structure Analysis
The molecular structure of “Methyl 2,2-bis(hydroxymethyl)propionate” can be found in databases like PubChem . For a more detailed analysis, one would need to refer to spectral data or conduct computational chemistry studies .Chemical Reactions Analysis
The specific chemical reactions involving “Methyl 2,2-bis(hydroxymethyl)propionate” would depend on the context. It has been used as a monomer in the synthesis of hyperbranched polymers .Physical And Chemical Properties Analysis
“Methyl 2,2-bis(hydroxymethyl)propionate” has various physical and chemical properties. For example, it is soluble in water and methanol, and slightly soluble in acetone .Scientific Research Applications
Model Compounds for Hyperbranched Polyesters
Methyl 2,2-bis(hydroxymethyl)propionate has been used to synthesize new amino and carboxy derivatives as models of terminal fragments of hyperbranched polyester polyamines and polyesters polycarboxylic acids . These model compounds help in estimating the properties of modified hyperbranched polyesters polyols .
Coordination Compounds with Hexamethylenetetramine
This compound has been used in the synthesis of copper coordination compounds with hexamethylenetetramine . The research aimed to determine the influence of the metal–ligand ratio on the self-assembly of building blocks .
Synthesis of Polyurethane Dispersion
Methyl 2,2-bis(hydroxymethyl)propionate is used in the synthesis and characterization studies of polyurethane dispersion modified with polymethylsiloxane (Si-PUD) and its nanocomposites incorporated with clays .
Delivery Systems for Anticancer Drugs
Dendrimers based on Methyl 2,2-bis(hydroxymethyl)propionate have potent applications as delivery systems for potent anticancer drugs such as cisplatin and doxorubicin .
Agents for Boron Neutron Capture Therapy
The same dendrimers are also used as agents for boron neutron capture therapy .
Agents for Photodynamic Therapy
These dendrimers have applications in photodynamic therapy .
Mechanism of Action
Target of Action
Methyl 2,2-bis(hydroxymethyl)propionate is primarily used as a monomer in the synthesis of hyperbranched polymers and dendrimers . These polymers and dendrimers can interact with various biological targets depending on their structure and functionalization .
Mode of Action
Instead, it forms the backbone of hyperbranched polymers and dendrimers, which can be functionalized to interact with specific biological targets .
Biochemical Pathways
The exact biochemical pathways affected by Methyl 2,2-bis(hydroxymethyl)propionate depend on the specific structure and functionalization of the resulting polymers or dendrimers . For example, dendrimers synthesized from this compound have been used as delivery systems for anticancer drugs such as cisplatin and doxorubicin .
Pharmacokinetics
The pharmacokinetics of the resulting polymers and dendrimers can vary widely depending on their size, shape, and surface characteristics .
Result of Action
The molecular and cellular effects of Methyl 2,2-bis(hydroxymethyl)propionate are primarily seen through the action of the polymers and dendrimers synthesized from it. For instance, dendrimers synthesized from this compound can deliver anticancer drugs to tumor cells, leading to cell death .
Action Environment
Environmental factors such as pH and temperature can influence the stability and efficacy of the polymers and dendrimers synthesized from Methyl 2,2-bis(hydroxymethyl)propionate . Additionally, the biological environment can also impact the distribution and clearance of these polymers and dendrimers .
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O4/c1-6(3-7,4-8)5(9)10-2/h7-8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQEPEDPOJQCJJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)(CO)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7066273 |
Source
|
| Record name | Propanoic acid, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7066273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,2-bis(hydroxymethyl)propionate | |
CAS RN |
17872-55-8 |
Source
|
| Record name | Propanoic acid, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17872-55-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2,2-bis(hydroxymethyl)propionate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017872558 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Propanoic acid, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Propanoic acid, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7066273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 2,2-bis(hydroxymethyl)propionate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.007 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | METHYL 2,2-BIS(HYDROXYMETHYL)PROPIONATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5S3GU3B2UK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of studying Methyl 2,2-bis(hydroxymethyl)propionate in the context of polymers?
A1: Methyl 2,2-bis(hydroxymethyl)propionate serves as a crucial model compound in the study of hyperbranched polyesters polyols []. These polymers are of significant interest due to their unique properties like low viscosity and high functionality. By analyzing the spectral characteristics and reactivity of Methyl 2,2-bis(hydroxymethyl)propionate, researchers can extrapolate these findings to predict the behavior and properties of the more complex hyperbranched polymers. This approach is valuable for tailoring the synthesis and modification of these polymers for specific applications.
Q2: What spectroscopic data are important for characterizing Methyl 2,2-bis(hydroxymethyl)propionate and its derivatives?
A2: The research paper emphasizes the use of Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy for characterizing Methyl 2,2-bis(hydroxymethyl)propionate and its derivatives []. These techniques provide insights into the molecule's structure, including:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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